Cas no 99056-35-6 (Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester)

Technical Introduction: Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core, which is of interest in medicinal and synthetic chemistry due to its structural versatility. The presence of the ethyl ester group enhances solubility and reactivity, facilitating further derivatization. The 2-methyl and 7-oxo substituents contribute to its stability and potential bioactivity, making it a valuable intermediate for pharmaceutical research, particularly in the development of kinase inhibitors or other biologically active molecules. Its well-defined structure allows for precise modifications, supporting applications in drug discovery and organic synthesis.
Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester structure
99056-35-6 structure
Product Name:Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester
CAS No:99056-35-6
MF:C10H11N3O3
MW:221.212641954422
CID:802926
PubChem ID:2736451
Update Time:2025-06-08

Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester
    • ethyl 2-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate
    • ethyl 2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate
    • 2-Methyl-7-oxo-4,7-dihydro-pyrazolo[1,5-a]pyrimidin-6-carbonsaeure-aethylester
    • 2-methyl-7-oxo-4,7-dihydro-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
    • ethyl 4,7-dihydro-2-methyl-7-oxopyrazolo[1,5-a]pyrimidine-6-carboxylate
    • Maybridge1_004686
    • CCG-56107
    • SR-01000645087-1
    • CCG-139052
    • D74141
    • HMS1629F15
    • CHEMBL203223
    • FT-0625971
    • Oprea1_327266
    • AKOS015971155
    • ethyl 7-hydroxy-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
    • HMS554M22
    • SCHEMBL4611248
    • PS-4385
    • Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid,4,7-dihydro-2-methyl-7-oxo-,ethyl ester
    • ethyl 2-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate
    • CS-0080342
    • Ethyl 2-methyl-7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate
    • J-520774
    • SCHEMBL13255464
    • DTXSID70371370
    • 2-Methyl-7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
    • 3-Nitrophthalicmonoamide
    • AKOS001871492
    • ZDA05635
    • A845949
    • 99056-35-6
    • DB-004329
    • ETHYL2-METHYL-7-OXO-4,7-DIHYDROPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
    • DB-401600
    • 457948-23-1
    • MDL: MFCD00067951
    • Inchi: 1S/C10H11N3O3/c1-3-16-10(15)7-5-11-8-4-6(2)12-13(8)9(7)14/h4-5,12H,3H2,1-2H3
    • InChI Key: NFRGFILWUWNCOQ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN=C2C=C(C)NN2C1=O)=O

Computed Properties

  • Exact Mass: 221.08000
  • Monoisotopic Mass: 221.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 71Ų

Experimental Properties

  • Density: 1.41
  • Boiling Point: 373.6°Cat760mmHg
  • Flash Point: 179.7°C
  • Refractive Index: 1.64
  • PSA: 76.46000
  • LogP: 0.50770

Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 4,7-dihydro-2-methyl-7-oxo-, ethyl ester Pricemore >>

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